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Compound of Interest

Compound Name: DSP-4 hydrochloride

Cat. No.: B1662335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

DSP-4 hydrochloride (CAS No: 40616-75-9), a neurotoxin used in research to selectively

degenerate noradrenergic neurons.[1][2] Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

I. Hazard Identification and Safety Precautions
DSP-4 hydrochloride is classified as a hazardous substance with acute toxicity if swallowed,

inhaled, or in contact with skin.[3] It can cause serious eye and skin irritation and may lead to

respiratory irritation.[3] Long-term exposure may have neurotoxic effects.[1] Therefore, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Required:

Hand Protection: Wear protective gloves.

Eye Protection: Use safety goggles with side-shields.[3]

Skin and Body Protection: Wear impervious clothing.[3]

Respiratory Protection: Use a suitable respirator, especially when handling the powder form

to avoid dust inhalation.[1][3]
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II. Quantitative Data Summary
The following table summarizes key quantitative data for DSP-4 hydrochloride.

Property Value Source

Acute Toxicity (Oral) Category 3 (Toxic if swallowed) MedChemExpress

Acute Toxicity (Dermal)
Category 3 (Toxic in contact

with skin)
MedChemExpress

Acute Toxicity (Inhalation) Category 3 (Toxic if inhaled) MedChemExpress

LD50 (Intraperitoneal, mouse) 300 mg/kg Cayman Chemical

Solubility (DMSO) 83 mg/mL Selleck Chemicals

Storage Temperature
4°C, sealed in a cool, well-

ventilated area
MedChemExpress

III. Step-by-Step Disposal Protocol
This protocol outlines the procedures for handling and disposing of DSP-4 hydrochloride
waste, including pure compound, contaminated materials, and solutions.

A. Segregation and Collection of Waste:

Designated Waste Container: All DSP-4 hydrochloride waste must be collected in a

designated, clearly labeled, and sealed container. The container should be appropriate for

hazardous chemical waste.

Solid Waste:

This includes unused or expired DSP-4 hydrochloride powder, contaminated PPE

(gloves, lab coats, etc.), and any contaminated lab supplies (e.g., weigh boats, pipette

tips).

Carefully place all solid waste into the designated container. Avoid generating dust.[1]

Liquid Waste:
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This includes solutions containing DSP-4 hydrochloride.

Collect all liquid waste in a separate, sealed, and clearly labeled container.

Do not mix with other solvent waste unless permitted by your institution's hazardous waste

management program.

B. Spill Management:

Minor Spills (Dry Powder):

Clean up spills immediately.[1]

Use dry clean-up procedures; do not use water to clean up dry spills as this may create a

solution that is harder to contain.[1]

Dampen the spilled powder with a small amount of water to prevent it from becoming

airborne before sweeping.[1]

Carefully sweep or vacuum the material. If using a vacuum, it must be fitted with a HEPA

filter.[1]

Place the collected material into a sealed container for disposal.[1]

Minor Spills (Solution):

Absorb the solution with an inert, non-combustible absorbent material (e.g., vermiculite,

sand, or earth).

Scoop the absorbent material into a designated hazardous waste container.

Decontaminate the spill area with alcohol and then wash with soap and water.[3]

C. Final Disposal:

Consult Local Regulations: Disposal of hazardous waste is governed by local, state, and

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.
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Licensed Waste Disposal Service: DSP-4 hydrochloride waste must be disposed of through

a licensed hazardous waste disposal company. Do not dispose of it down the drain or in

regular trash.

Packaging for Disposal: Ensure the waste container is securely sealed and properly labeled

according to your institution's and the waste disposal company's requirements.

IV. Experimental Workflow and Disposal Pathway
The following diagram illustrates the workflow for handling and disposing of DSP-4
hydrochloride in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of DSP-4 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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